BENGHE Foundational & Exploratory

Check Availability & Pricing

Cobalt(ll) Tetrafluoroborate Hexahydrate: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Cobalt(ll) tetrafluoroborate
Compound Name:
hexahydrate

Cat. No.: B102891

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on Cobalt(ll)
tetrafluoroborate hexahydrate, a versatile inorganic compound with significant applications in
catalysis, chemical synthesis, and materials science. This document provides a detailed
overview of its chemical synonyms, key identifiers, and physical properties, alongside a logical
representation of its nomenclature.

Nomenclature and Identification

Cobalt(ll) tetrafluoroborate hexahydrate is known by a variety of synonyms across different
chemical suppliers and databases. Understanding these alternative names is crucial for
effective literature searches and procurement. The compound is unequivocally identified by its
CAS Registry Number, with "15684-35-2" being the most consistently cited.[1][2][3][4][5][6] An
alternative CAS number, "26490-63-1," is also mentioned.[7]

The following diagram illustrates the relationships between the primary name and its various
synonyms and identifiers.
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Caption: Relationship between the primary name and its synonyms and identifiers.

Quantitative Data Summary

The following tables summarize the key quantitative data for Cobalt(ll) tetrafluoroborate

hexahydrate, compiled from various sources.

Table 1: Chemical Identifiers and Molecular Properties

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b102891?utm_src=pdf-body-img
https://www.benchchem.com/product/b102891?utm_src=pdf-body
https://www.benchchem.com/product/b102891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value References
Primary CAS Number 15684-35-2 [L12113114115]116]
Alternative CAS Number 26490-63-1 [7]
EC Number 247-740-2 [4]
PubChem ID 15771041 [1]
MDL Number MFCDO00243274 [4]
Molecular Formula CO(BF4)z-6H=0 or [1][2][3]
B2CoFsH1206
Molecular Weight 340.63 g/mol [1112113114]
InChi Key INIVHUAVECUKHW-
UHFFFAOYSA-N
Table 2: Physical and Chemical Properties
Property Value References
Appearance Red crystalline powder [5]
Purity >96%, >98%, =99% [21[3114]
Melting Point 70-80°C [5]
Solubility Soluble in water [8]

Storage Temperature

Room temperature

[1]2]

Experimental Protocols

While detailed, step-by-step experimental protocols are not extensively available in the initial
search results, the primary application of Cobalt(ll) tetrafluoroborate hexahydrate is in the
synthesis of other coordination complexes. A general experimental approach for its use as a
precursor can be outlined.

General Protocol for the Synthesis of Cobalt-based Coordination Complexes:
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o Dissolution: Dissolve a measured quantity of Cobalt(ll) tetrafluoroborate hexahydrate in
an appropriate polar solvent. The choice of solvent will depend on the solubility of the other
reactants.

o Ligand Addition: To the stirred solution of the cobalt salt, add a stoichiometric amount of the
desired ligand. The ligand can be dissolved in the same or a compatible solvent.

o Reaction Conditions: The reaction mixture may be stirred at room temperature or heated
under reflux to facilitate the complex formation. The reaction time can vary from a few hours
to several days.

« |solation of Product: The resulting coordination complex may precipitate out of the solution. If
S0, it can be collected by filtration. If the product is soluble, the solvent may need to be
partially or fully evaporated to induce crystallization.

 Purification: The isolated crude product can be purified by recrystallization from a suitable
solvent or by other chromatographic techniques.

o Characterization: The final product should be characterized using standard analytical
techniques such as X-ray crystallography, spectroscopy (UV-Vis, IR, NMR), and elemental
analysis to confirm its structure and purity.

It is important to note that this is a generalized protocol, and the specific conditions will need to
be optimized for each target complex.

Applications in Research and Development

Cobalt(ll) tetrafluoroborate hexahydrate is a valuable precursor in various research and
development areas:

o Catalysis: It is employed as a catalyst in a range of organic reactions.[1]

o Materials Science: The compound serves as a starting material for the synthesis of
homometallic and heterometallic complexes, which are studied for their electronic and
magnetic properties.[5]

e Nanotechnology: It is used in the production of cobalt nanopatrticles.[1]
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This technical guide provides a foundational understanding of Cobalt(ll) tetrafluoroborate
hexahydrate for professionals in the scientific community. For specific applications and
detailed experimental procedures, consulting peer-reviewed scientific literature is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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